Cas no 2877686-58-1 (N2-[(4-methoxyphenyl)methyl]-N2,N4,N4-trimethylpyrimidine-2,4-diamine)

• Product Name: N2-[(4-methoxyphenyl)methyl]-N2,N4,N4-trimethylpyrimidine-2,4-diamine
• CAS No: 2877686-58-1
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• CID: 5330771
• PubChem ID: 133382102
• Update Time: 2025-11-07

N2-[(4-methoxyphenyl)methyl]-N2,N4,N4-trimethylpyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2877686-58-1
• F6739-6678
• N2-[(4-methoxyphenyl)methyl]-N2,N4,N4-trimethylpyrimidine-2,4-diamine
• AKOS040861233

• Inchi： 1S/C15H20N4O/c1-18(2)14-9-10-16-15(17-14)19(3)11-12-5-7-13(20-4)8-6-12/h5-10H,11H2,1-4H3
• InChI Key： WQIBFNNTNSRRPH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN(C)C1N=CC=C(N=1)N(C)C

Computed Properties

• Exact Mass: 272.16371127g/mol
• Monoisotopic Mass: 272.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.5Ų

Additional information on N2-[(4-methoxyphenyl)methyl]-N2,N4,N4-trimethylpyrimidine-2,4-diamine

N2-[(4-Methoxyphenyl)methyl]-N2,N4,N4-trimethylpyrimidine-2,4-diamine: A Comprehensive Overview

N2-[(4-Methoxyphenyl)methyl]-N2,N4,N4-trimethylpyrimidine-2,4-diamine, also known by its CAS number 2877686-58-1, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their unique electronic properties and structural versatility. The presence of multiple methyl groups and a methoxyphenyl substituent in its structure contributes to its intriguing chemical behavior and functional diversity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic processes. These techniques have not only improved the yield but also enhanced the purity of the product, making it more suitable for high-end applications. The compound's structure, featuring a pyrimidine ring with substituted amine groups, has been extensively studied for its role in molecular recognition and self-assembly processes.

One of the most promising applications of N2-[(4-Methoxyphenyl)methyl]-N2,N4,N4-trimethylpyrimidine-2,4-diamine lies in its use as a building block for advanced materials. Researchers have demonstrated its ability to form supramolecular assemblies, which are critical for the development of stimuli-responsive materials. These materials can exhibit dynamic behavior under external stimuli such as light or temperature changes, opening new avenues in smart materials design.

In the field of pharmacology, this compound has shown potential as a lead molecule for drug discovery. Its unique electronic properties and ability to interact with biological systems make it a valuable candidate for exploring new therapeutic agents. Recent studies have highlighted its role in modulating cellular signaling pathways, suggesting its potential application in treating various diseases, including cancer and neurodegenerative disorders.

The methoxyphenyl group in the compound's structure plays a crucial role in its pharmacokinetic properties. This substituent enhances the compound's solubility and bioavailability, making it more effective as a drug candidate. Additionally, the presence of multiple methyl groups contributes to its stability and resistance to metabolic degradation, further enhancing its suitability for biomedical applications.

From an environmental perspective, the synthesis and application of N2-[(4-Methoxyphenyl)methyl]-N2,N4,N4-trimethylpyrimidine-2,4-diamine have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production process, ensuring that the synthesis is both efficient and environmentally friendly. This approach aligns with global efforts to promote sustainable chemical practices.

In conclusion, N2-[(4-Methoxyphenyl)methyl]-N2,N4,N4-trimethylpyrimidine-2,4-diamine (CAS No: 2877686-58-1) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in materials science, pharmacology, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern scientific research.